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Cat. No.: B16330781

Get Quote

An In-depth Examination of the Nitrosamine Impurity of Nebivolol

This technical guide provides a comprehensive overview of N-nitroso-nebivolol, a nitrosamine

impurity associated with the beta-blocker Nebivolol. This document is intended for researchers,

scientists, and drug development professionals, offering detailed information on its chemical

properties, formation, analytical detection, and toxicological significance.

Core Chemical and Regulatory Data
N-nitroso-nebivolol is classified as a nitrosamine drug substance-related impurity (NDSRI).[1]

[2] Nitrosamines are a class of compounds of significant concern to regulatory agencies like the

FDA and EMA due to their potential carcinogenic properties.[1][3] N-nitroso-nebivolol is a

derivative of Nebivolol, a third-generation beta-blocker used in the treatment of hypertension.[4]

The key identifiers and physicochemical properties of N-nitroso-nebivolol are summarized in

the table below.
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Parameter Value Reference

CAS Number 1391051-68-5 [1][3][5][6]

Molecular Formula C22H24F2N2O5 [1][3][5][6]

Molecular Weight 434.44 g/mol [1][6]

IUPAC Name

N-Nitroso-(RS)-1-[(RS)-6-

fluorochroman-2-yl]-2-({(RS)-2-

[(SR)-6-fluorochroman-2-yl]-2-

hydroxyethyl}amino)ethan-1-ol

[7]

Synonyms

N,N-bis(2-(6-fluorochroman-2-

yl)-2-hydroxyethyl)nitrous

amide

[3][5][6]

Formation and Toxicology
N-nitroso-nebivolol is not an intended component of the final drug product but can form as an

impurity during the synthesis, storage, or handling of Nebivolol.[3] Its formation occurs through

the reaction of the secondary amine present in the Nebivolol structure with nitrosating agents,

such as nitrites, particularly under acidic conditions.[3][7]

Due to its classification as a potential genotoxic impurity, which can interact with DNA and

potentially lead to cancer, strict regulatory limits are placed on its presence in pharmaceutical

products.[4] The U.S. FDA, under its Carcinogenic Potency Categorization Approach (CPCA),

has assigned N-nitroso-nebivolol to Potency Category 4, with a corresponding acceptable

intake (AI) limit of 1500 ng/day.[2][7][8] This necessitates the use of highly sensitive analytical

methods to ensure that its levels in Nebivolol-containing medications remain below this safety

threshold.

Experimental Protocols: Analytical Detection and
Quantification
The detection and quantification of N-nitroso-nebivolol at trace levels require highly sensitive

and specific analytical techniques. The most commonly employed method is Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS).
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Sample Preparation for Nebivolol Tablets
A common procedure for preparing samples from Nebivolol tablets for LC-MS/MS analysis is as

follows:

Tablet Homogenization: Accurately weigh and crush a specific number of tablets (e.g., five)

to a fine powder using a mortar and pestle.[8][9]

Extraction: Transfer an amount of the powder equivalent to a specific concentration of

Nebivolol (e.g., 0.6 mg/mL) into a centrifuge tube.[8][9]

Solvent Addition: Add a measured volume of a suitable diluent (e.g., 10 mL of 50% methanol-

water) to the tube.[2][9]

Dissolution: Vortex the tube for 1 minute, followed by rotational shaking for 20 minutes to

ensure complete dissolution of the analyte.[8][9]

Centrifugation: Centrifuge the solution at high speed (e.g., 9,000 rpm) for 10 minutes to

separate insoluble excipients.[8][9]

Filtration and Analysis: Transfer the supernatant to an HPLC vial for analysis. For some

methods, filtration through a 0.22 µm nylon filter may be performed.[2]

LC-MS/MS Methodological Parameters
Below is a summary of typical parameters for an LC-MS/MS method for the quantification of N-
nitroso-nebivolol.
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Parameter Example Specification Reference

Instrument

Agilent 1290 Infinity UHPLC

with 6495D Triple Quadrupole

LC/MS

[8]

Column
Allure BiPh C18 (250 x 4.6

mm), 5 µm
[10]

Mobile Phase A
0.002 M Ammonium acetate

buffer (pH 4.5)
[10]

Mobile Phase B Methanol [10]

Elution Mode Gradient [10]

Ionization Mode
Atmospheric Pressure

Chemical Ionization (APCI)
[10]

Detection Mode
Multiple Reaction Monitoring

(MRM)
[8]

Limit of Detection (LOD) 2 pg/mL [8][9]

Limit of Quantification (LOQ) 5 pg/mL [8][9]

Linearity Range 5 pg/mL to 50 ng/mL [8][9]

Logical and Signaling Pathways
While there is no specific signaling pathway attributed to N-nitroso-nebivolol, its significance

lies in its formation from the active pharmaceutical ingredient, Nebivolol. The primary

toxicological concern is its potential for genotoxicity.

Formation Pathway of N-Nitroso-Nebivolol
The following diagram illustrates the chemical transformation of Nebivolol into N-nitroso-
nebivolol.
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Caption: Formation of N-nitroso-nebivolol from Nebivolol.

Signaling Pathway of Nebivolol
To understand the context in which N-nitroso-nebivolol arises, it is useful to consider the

mechanism of action of the parent drug, Nebivolol. Nebivolol is a β1-adrenergic receptor

antagonist that also promotes vasodilation through the nitric oxide (NO) pathway.[11][12][13]
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Caption: Dual mechanism of action of the parent drug, Nebivolol.

It is important to reiterate that N-nitroso-nebivolol is an unintended impurity and its biological

effects are primarily associated with potential genotoxicity rather than a specific interaction with

the signaling pathways of Nebivolol. The control and monitoring of this impurity are therefore

critical for ensuring the safety and quality of Nebivolol-based therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19528811/
https://pubmed.ncbi.nlm.nih.gov/19528811/
https://www.benchchem.com/product/b16330781/docs#n-nitroso-nebivolol-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b16330781/docs#n-nitroso-nebivolol-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b16330781/docs#n-nitroso-nebivolol-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b16330781/docs#n-nitroso-nebivolol-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b16330781?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16330781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

